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Introduction
(±)-GC242 is a synthetic, profluorescent analog of strigolactones (SLs), a class of

phytohormones that play a crucial role in regulating various aspects of plant development.[1][2]

Strigolactones are known to be involved in processes such as shoot branching, root

development, and the inhibition of hypocotyl elongation.[1][3] The profluorescent nature of (±)-
GC242 allows for the study of its interaction with the strigolactone receptor, primarily the α/β

hydrolase DWARF14 (D14), through the release of a fluorescent reporter upon hydrolysis.[2][4]

While (±)-GC242 is predominantly utilized in biochemical and in-planta enzymatic assays, its

strigolactone-like activity makes it a candidate for investigation in physiological assays such as

hypocotyl elongation.

These application notes provide a detailed protocol for utilizing (±)-GC242 in hypocotyl

elongation assays with Arabidopsis thaliana, a model organism in plant biology. The protocol is

synthesized from standard hypocotyl elongation assay methodologies and knowledge of the

application of other strigolactone analogs like GR24.[5][6][7]

Signaling Pathway
(±)-GC242, as a strigolactone mimic, is perceived by the D14 receptor. This binding event,

followed by hydrolysis, initiates a signaling cascade. The receptor-hormone complex then

interacts with the F-box protein MORE AXILLARY GROWTH 2 (MAX2). This interaction leads
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to the ubiquitination and subsequent degradation of transcriptional repressors from the

SMAX1-LIKE (SMXL) family. The degradation of SMXL proteins relieves the repression of

downstream genes, ultimately leading to a signaling output that includes the inhibition of

hypocotyl elongation.[1][8] This pathway shows significant crosstalk with light signaling

pathways, involving components like phytochromes, cryptochromes, COP1, and HY5.[5][9][10]
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Preparation

Growth & Treatment

Data Analysis

Prepare (±)-GC242
Stock Solution (10 mM in DMSO)

Prepare MS Medium with
(±)-GC242 & Mock Control

Sterilize & Plate
Arabidopsis Seeds

Stratify Seeds
(4°C, 2-4 days in dark)

Induce Germination
(22°C, 24-48h light)

Incubate for Hypocotyl Growth
(22°C, 4-5 days, light/dark)

Image Seedlings

Measure Hypocotyl Length
(ImageJ)

Statistical Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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